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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132 Get Quote

Esomeprazole Magnesium: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and pharmacological characteristics of esomeprazole magnesium.

The information is curated for professionals in research, science, and drug development, with a

focus on data-driven insights and detailed experimental methodologies.

Chemical Structure and Identity
Esomeprazole is the (S)-enantiomer of omeprazole, a proton pump inhibitor. The magnesium

salt enhances the stability of the compound.

IUPAC Name: magnesium;bis(5-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-

yl)methylsulfinyl]benzoimidazol-1-ide)[1]

CAS Number: 161973-10-0 (Esomeprazole Magnesium); 217087-09-7 (Esomeprazole

Magnesium Trihydrate)[1][2]

Molecular Formula: C₃₄H₃₆MgN₆O₆S₂ (Anhydrous)[1]; C₃₄H₄₂MgN₆O₉S₂ (Trihydrate)[3]
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Chirality: The molecule possesses a single stereogenic center at the sulfur atom, with

esomeprazole being the (S)-enantiomer.[4]

Below is a diagram illustrating the chemical structure of Esomeprazole Magnesium.
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Mechanism of Action of Esomeprazole
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Experimental Workflow for Esomeprazole Magnesium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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